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Compound of Interest

Compound Name: Direct Blue 78

Cat. No.: B12087196 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Direct Blue 78 is a tri-azo dye recognized for its high water solubility and application in various

industrial and research settings. A comprehensive understanding of its stability under diverse

environmental conditions is paramount for ensuring its effective application, accurate

experimental results, and safe handling. This technical guide provides an in-depth analysis of

the stability and optimal storage conditions for Direct Blue 78, supported by representative

data and detailed experimental protocols.

Chemical and Physical Properties
A foundational understanding of the physicochemical properties of Direct Blue 78 is essential

for interpreting its stability profile.
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Property Value Reference

C.I. Name Direct Blue 78 [1]

CAS Number 2503-73-3 [1]

Molecular Formula C42H25N7Na4O13S4 [1]

Molecular Weight 1055.91 g/mol [1]

Appearance Blue Powder [1]

Solubility in Water 15 g/L (60 °C), 30 g/L (97 °C)

Solubility in Organic Solvents

Slightly soluble in alcohol,

insoluble in most other organic

solvents.

Stability Profile
Direct Blue 78 is generally stable under normal ambient temperatures and pressures.

However, its stability is significantly influenced by exposure to heat, light, strong oxidizing

agents, and extreme pH conditions.

Thermal Stability
Thermal analysis is critical for determining the temperature thresholds at which Direct Blue 78
begins to degrade. While specific thermogravimetric analysis (TGA) and differential scanning

calorimetry (DSC) data for Direct Blue 78 are not readily available in public literature, the

following represents typical thermal behavior for analogous azo dyes.

Table 1: Representative Thermal Analysis Data for a Tri-Azo Dye
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Analysis Type Temperature Range (°C) Observation

TGA 30 - 200
Minor weight loss due to

moisture evaporation.

200 - 400

Onset of significant thermal

decomposition, often involving

the cleavage of azo bonds.

> 400
Major decomposition of the

aromatic structures.

DSC 150 - 250

Potential endothermic peak

indicating melting, depending

on the purity and crystalline

form of the dye.

> 250

Exothermic peaks

corresponding to

decomposition processes.

This protocol outlines a general procedure for assessing the thermal stability of Direct Blue 78.

Instrumentation: A calibrated thermogravimetric analyzer.

Sample Preparation: Accurately weigh 5-10 mg of Direct Blue 78 powder into an alumina

crucible.

Experimental Conditions:

Atmosphere: Nitrogen, with a flow rate of 20 mL/min.

Heating Rate: 10 °C/min.

Temperature Range: 30 °C to 800 °C.

Data Analysis: Record the weight loss as a function of temperature. The onset of

decomposition is identified as the temperature at which significant weight loss begins.
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This protocol provides a general method for evaluating the thermal transitions of Direct Blue
78.

Instrumentation: A calibrated differential scanning calorimeter.

Sample Preparation: Accurately weigh 2-5 mg of Direct Blue 78 powder into an aluminum

pan and hermetically seal it. Use an empty sealed pan as a reference.

Experimental Conditions:

Atmosphere: Nitrogen, with a flow rate of 50 mL/min.

Heating Rate: 10 °C/min.

Temperature Range: 30 °C to 400 °C.

Data Analysis: Record the heat flow as a function of temperature to identify endothermic

(e.g., melting) and exothermic (e.g., decomposition) events.
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Thermal Analysis Workflow

Start

Sample Preparation
(Weigh 2-10 mg of Direct Blue 78)

TGA Analysis
(30-800°C, 10°C/min, N2)

DSC Analysis
(30-400°C, 10°C/min, N2)

Data Analysis
(Identify Decomposition Temperatures and Phase Transitions)

End
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Factors Affecting Direct Blue 78 Stability

Direct Blue 78

Degradation Products

leads to

Heat Light (UV/Vis) Strong Oxidizing Agents pH (Acidic/Alkaline)
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Recommended Storage and Handling for Direct Blue 78

Optimal Storage Conditions

Cool, Dry Place Light-Resistant Container Tightly Sealed Container
Avoid Incompatible Materials
(Strong Oxidizers/Reducers)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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